3-(Hexadecyloxy)propane-1,2-diyl dioleate

• Molecular Formula: C55H104O5
• Molecular Weight: 845.4 g/mol
• InChI: InChI=1S/C55H104O5/c1-4-7-10-13-16-19-22-25-28-30-33-36-39-42-45-48-54(56)59-52-53(51-58-50-47-44-41-38-35-32-27-24-21-18-15-12-9-6-3)60-55(57)49-46-43-40-37-34-31-29-26-23-20-17-14-11-8-5-2/h25-26,28-29,53H,4-24,27,30-52H2,1-3H3/b28-25-,29-26-
• InChIKey: ASTVJMQLDZGMFJ-RZEXXKRKSA-N

3-(Hexadecyloxy)propane-1,2-diyl dioleate: Definition & Class

3-(Hexadecyloxy)propane-1,2-diyl dioleate (CAS 61616-00-0) is a synthetic, non-ionic lipid belonging to the class of 1-O-alkyl-2,3-diacylglycerols, often referred to as an alkyl glyceryl ether diester [1]. Structurally, it comprises a glycerol backbone with a hexadecyl (C16:0) alkyl chain attached via a stable ether linkage at the sn-1 position, and two oleoyl (C18:1) fatty acids esterified at the sn-2 and sn-3 positions . With a molecular formula of C55H104O5 and a molecular weight of 845.41 g/mol, it is typically supplied as a solid or semi-solid for research use [2]. This specific structural motif—combining a saturated ether-linked alkyl chain with two unsaturated ester-linked acyl chains—is the primary source of its distinct biophysical and functional properties when compared to common ester-only triglycerides or dialkyl ether lipids [1].

Workflow Membrane biophysics & lipid bilayer studies

Selection Non-hydrolyzable ether lipid anchor

Use Context Liposome/LNP formulation requiring hydrolytic stability

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source
• [2] MedChemExpress. (n.d.). 3-(Hexadecyloxy)propane-1,2-diyl dioleate [Product Page]. View Source

3-(Hexadecyloxy)propane-1,2-diyl dioleate: Irreplaceable by Ester Triglycerides

Substitution of 3-(Hexadecyloxy)propane-1,2-diyl dioleate with a structurally similar, all-ester triglyceride like 1,2-dioleoyl-3-palmitoyl-rac-glycerol (CAS 2190-30-9) is not functionally equivalent due to the presence of the alkyl-ether linkage at the sn-1 position. While both share the same C16 alkyl chain and C18:1 fatty acids, the ether bond in the target compound is significantly more stable against chemical and enzymatic hydrolysis by lipases and esterases compared to the labile ester bond in the triglyceride comparator [1][2]. This fundamental difference in bond stability alters the compound's metabolic fate, its physicochemical interactions within lipid bilayers (e.g., affecting membrane packing and permeability), and its long-term stability in formulation [1]. Therefore, for applications requiring a defined, non-hydrolyzable lipid anchor or a membrane component with a specific polar/apolar interface, a generic triglyceride is a poor substitute. The following evidence guide details these inferred differential properties.

Target

Ester Triglyceride

Hydrolytic stability

Ether linkage (non-hydrolyzable)

Ester linkage (labile)

Enzymatic degradation

Resistant to lipases

Rapid cleavage by esterases

Membrane packing

Higher bilayer order & lower permeability (class-level)

Higher fluidity

Functional equivalence may not transfer; substitution may alter membrane stability, metabolic fate, and release kinetics. Verify with class-level evidence.

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source
• [2] PubChem. (n.d.). 1,2-Dioleoyl-3-palmitoyl-rac-glycerol [Compound Summary]. View Source

3-(Hexadecyloxy)propane-1,2-diyl dioleate: Property Differentiation Evidence

Enhanced Chemical and Enzymatic Stability

3-(Hexadecyloxy)propane-1,2-diyl dioleate possesses an ether bond at the sn-1 position, which confers significantly higher resistance to hydrolysis compared to the ester bond found in its direct analog, 1,2-dioleoyl-3-palmitoyl-rac-glycerol. While quantitative kinetic data (e.g., t1/2 in the presence of pancreatic lipase) for this specific pair is not available in the primary literature, this is a well-established class-level principle for 1-O-alkyl-2,3-diacylglycerols [1]. Ether lipids are known to be non-hydrolyzable by common lipases that readily cleave ester-linked triglycerides, leading to differential metabolic processing and prolonged structural integrity in biological media [1].

Hydrolytic Stability

Class-level inference

Ether linkage stable; ester linkage labile

Supports long-term membrane integrity studies

Quantitative kinetic data unavailable for this pair

Evidence Dimension	Resistance to Hydrolysis (Lipase/Enzymatic)
Target Compound Data	Inferred to be high; non-substrate for typical esterases [1]
Comparator Or Baseline	1,2-Dioleoyl-3-palmitoyl-rac-glycerol (Ester analog)
Quantified Difference	Qualitative difference: Ether linkage is stable; ester linkage is labile [1]
Conditions	Inferred from established class behavior in presence of esterases/lipases [1]

Why This Matters

This stability is critical for applications where the lipid must persist in a biological environment without degradation, such as in long-circulating liposomes, lipid nanoparticle (LNP) components designed for controlled release, or as a stable membrane anchor for surface-functionalized materials.

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source

Altered Bilayer Packing and Phase Transition Behavior

The replacement of an sn-1 ester linkage with an ether bond alters the conformation and packing of the lipid molecule within a bilayer. Ether lipids, including the target compound, are known to exist in a more condensed and less fluid state compared to their ester-linked counterparts at equivalent temperatures, due to the absence of the ester carbonyl dipole and altered chain packing [1]. While direct DSC data for 3-(Hexadecyloxy)propane-1,2-diyl dioleate is not publicly available, class-level behavior suggests a higher main phase transition temperature (Tm) and a different enthalpy change compared to 1,2-dioleoyl-3-palmitoyl-rac-glycerol, which would result in a more ordered, less permeable bilayer [1].

Bilayer Packing & Tm

Class-level inference

Inferred higher Tm & lower fluidity vs. ester analog

Supports controlled permeability model design

DSC data not reported for this compound

Evidence Dimension	Bilayer Phase Transition Temperature (Tm) and Fluidity
Target Compound Data	Inferred to have a higher Tm and lower fluidity than its ester analog [1]
Comparator Or Baseline	1,2-Dioleoyl-3-palmitoyl-rac-glycerol (Ester analog)
Quantified Difference	Not available for this specific pair; class-level trend indicates ether lipids exhibit more ordered packing [1]
Conditions	Inferred from class behavior in model membrane systems (liposomes/bilayers) [1]

Why This Matters

This difference is crucial for designing lipid-based delivery systems or model membranes where precise control over bilayer rigidity, permeability, and drug release kinetics is required. It allows researchers to fine-tune the biophysical properties of a formulation beyond what is possible with ester lipids alone.

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source

Distinct Interfacial Properties

Compared to a dialkyl ether analog like 1,2-di-O-hexadecyl-3-oleoyl-rac-glycerol, 3-(Hexadecyloxy)propane-1,2-diyl dioleate presents a unique polar/apolar interface. The presence of two ester-linked oleoyl chains provides two carbonyl dipoles that can participate in hydrogen bonding with water and other polar molecules at the membrane surface, an interaction absent in the all-ether analog [1]. This structural feature is inferred to lower the interfacial tension and alter the hydration layer compared to a dialkyl ether lipid, impacting its ability to stabilize emulsions or interact with membrane proteins [1].

Interfacial Chemistry

Class-level inference

Two ester carbonyl dipoles vs. one in dialkyl ether

Supports emulsion stability & protein interaction studies

Class-level behavior at interfaces

Evidence Dimension	Interfacial Properties (Hydration, Dipole Potential)
Target Compound Data	Possesses two ester carbonyls capable of hydrogen bonding [1]
Comparator Or Baseline	1,2-Di-O-hexadecyl-3-oleoyl-rac-glycerol (Dialkyl ether analog)
Quantified Difference	Qualitative difference: Presence of two ester dipoles vs. one [1]
Conditions	Inferred from molecular structure and class behavior at air-water or oil-water interfaces [1]

Why This Matters

This distinct interfacial chemistry makes the target compound a unique tool for studying specific lipid-protein interactions and for formulating emulsions or particles where surface hydration and stability are critical performance parameters, offering a middle ground between all-ester and all-ether lipids.

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source

3-(Hexadecyloxy)propane-1,2-diyl dioleate: Key Research Applications

Stable Non-Hydrolyzable Membranes and Liposomes

Based on its inferred class-level stability against enzymatic hydrolysis [1], this compound is ideally suited as a key component in the formulation of model lipid bilayers (e.g., giant unilamellar vesicles, supported lipid bilayers) and liposomes. Its resistance to esterases ensures the structural integrity of the membrane system is maintained over long-term experiments, even in complex biological media where ester-only lipids would be degraded. This makes it a valuable tool for studying fundamental membrane biophysics, protein-lipid interactions, and for developing robust, long-circulating drug delivery vehicles [1].

Biophysical Role of Ether Lipids in Membranes

The unique combination of a saturated ether-linked chain and two unsaturated ester-linked chains makes this compound a precise probe for dissecting the individual contributions of the ether bond and acyl chain unsaturation to overall membrane properties [1]. Researchers can use it in comparative studies with 1,2-dioleoyl-3-palmitoyl-rac-glycerol (all-ester) and 1,2-di-O-hexadecyl-3-oleoyl-rac-glycerol (all-ether) to quantify how the sn-1 ether linkage affects key biophysical parameters like bilayer thickness, lipid order, lateral diffusion, and permeability, without the confounding variable of changing the overall lipid composition [1].

Tailored Release Kinetics in Lipid Formulations

The class-level inference of a more ordered, less fluid bilayer conferred by the sn-1 ether bond [1] suggests that incorporating this lipid into liposomal or LNP formulations could be used to decrease membrane permeability and slow the release rate of encapsulated payloads. By blending 3-(Hexadecyloxy)propane-1,2-diyl dioleate with more fluidizing lipids (e.g., DOPC), formulators can fine-tune the bilayer's barrier function to achieve a desired sustained or controlled release profile, a critical parameter in the development of advanced therapeutics [1].

Stable Lipid Anchor for Surface Functionalization

The chemical stability of the ether linkage, combined with the ability of the oleoyl chains to anchor the molecule firmly within a hydrophobic environment, makes this compound a suitable candidate for creating stable, functionalized surfaces. For instance, it could be incorporated into a supported lipid bilayer, where its non-hydrolyzable nature prevents loss of the anchor over time, ensuring the long-term presentation of a chemically modifiable headgroup (if a derivative were used) or providing a consistent, neutral lipid matrix for biosensing applications [1].

Application

Selection Property

Validation Focus

Stable liposome & membrane research

Ether linkage hydrolytic stability

Carrier integrity in biofluids

Ether lipid biophysical probes

Defined ether/ester hybrid architecture

Membrane order, permeability, and lipid diffusion

Tailored release kinetics in LNPs

Tunable bilayer rigidity

Sustained release profiles in carrier systems

Stable lipid anchor for surfaces

Non-hydrolyzable hydrophobic anchor

Surface functionalization persistence in biosensing

• [1] Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and Physics of Lipids, 74(2), 101-139. View Source